Ethyl 1-benzyl-4-hydroxypiperidine-4-carboxylate

• IUPAC Name: ethyl 1-benzyl-4-hydroxypiperidine-4-carboxylate
• InChI: InChI=1S/C15H21NO3/c1-2-19-14(17)15(18)8-10-16(11-9-15)12-13-6-4-3-5-7-13/h3-7,18H,2,8-12H2,1H3
• InChI Key: DQQMUKDYUGBROV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=CC=C2)O
• Molecular Formula: C15H21NO3
• DSSTOX Substance ID: DTXSID00297458
• Molecular Weight: 263.33 g/mol
• CAS RN: 23781-00-2

Description

Ethyl 1-benzyl-4-hydroxypiperidine-4-carboxylate is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Conc. sulfuric acid (12 ml) was added to an ethanol solution (50 ml) of 1-benzyl-4-cyano-4-hydroxypiperidine hydrochloride (10 g) and the resulting mixture was heated at 130° C. for 24 hours in a sealed tube. After concentration of the reaction mixture, ice water was added to the concentrate. The resulting mixture was added with an aqueous solution of sodium hydrogencarbonate. After adjusting the thus-obtained solution to pH 7.0, it was extracted with diethyl ether. The extract was washed with brine and then added with anhydrous sodium sulfate to dry the same. The solvent was distilled off to obtain the intended product (9.7 g).